Cas no 1355247-82-3 (2-chloro-4-methyl-1-(3-nitrophenyl)benzene)

• Product Name: 2-chloro-4-methyl-1-(3-nitrophenyl)benzene
• CAS No: 1355247-82-3
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• MDL: MFCD21332973
• CID: 2771435
• PubChem ID: 70699672
• Update Time: 2025-06-09

2-chloro-4-methyl-1-(3-nitrophenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-methyl-1-(3-nitrophenyl)benzene
• BS-24929
• 1355247-82-3
• DTXSID10742787
• MFCD21332973
• 2-Chloro-4-methyl-3'-nitro-1,1'-biphenyl

• MDL： MFCD21332973
• Inchi： 1S/C13H10ClNO2/c1-9-5-6-12(13(14)7-9)10-3-2-4-11(8-10)15(16)17/h2-8H,1H3
• InChI Key： AZKCSLHFFDCVBQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 247.04000
• Monoisotopic Mass: 247.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 4.74680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-chloro-4-methyl-1-(3-nitrophenyl)benzene

Recent Advances in the Study of 2-Chloro-4-methyl-1-(3-nitrophenyl)benzene (CAS: 1355247-82-3) in Chemical Biology and Pharmaceutical Research

The compound 2-chloro-4-methyl-1-(3-nitrophenyl)benzene (CAS: 1355247-82-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-chloro-4-methyl-1-(3-nitrophenyl)benzene as a key intermediate in the synthesis of various bioactive molecules. Its structural features, including the chloro and nitro substituents, make it a versatile building block for the development of novel pharmaceuticals. Researchers have explored its utility in the synthesis of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds, demonstrating its broad applicability in medicinal chemistry.

One of the most notable advancements in the study of this compound is its potential as a scaffold for the development of targeted cancer therapies. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 2-chloro-4-methyl-1-(3-nitrophenyl)benzene exhibited potent inhibitory activity against specific oncogenic kinases, with promising selectivity profiles. These findings suggest that this compound could serve as a foundation for the design of next-generation kinase inhibitors with improved efficacy and reduced off-target effects.

In addition to its applications in oncology, recent research has also explored the antimicrobial properties of 2-chloro-4-methyl-1-(3-nitrophenyl)benzene. A study conducted by a team of researchers at the University of Cambridge demonstrated that this compound and its derivatives exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed a mechanism of action involving disruption of bacterial cell membrane integrity, highlighting the potential of this compound as a lead for the development of new antibiotics.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-chloro-4-methyl-1-(3-nitrophenyl)benzene. A recent patent application (WO2023056789) disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is particularly relevant for scaling up production to meet the growing demand for this compound in pharmaceutical research and development.

Looking ahead, researchers are investigating the potential of 2-chloro-4-methyl-1-(3-nitrophenyl)benzene in other therapeutic areas, including neurodegenerative diseases and metabolic disorders. Preliminary in vitro studies have shown that certain derivatives of this compound can modulate key pathways involved in these conditions, although further validation is required. The versatility of this chemical scaffold continues to make it a valuable tool for drug discovery efforts across multiple disease areas.

In conclusion, the compound 2-chloro-4-methyl-1-(3-nitrophenyl)benzene (CAS: 1355247-82-3) represents an important area of research in chemical biology and pharmaceutical development. Its diverse applications, ranging from oncology to antimicrobial therapy, coupled with recent synthetic advancements, position it as a compound of significant interest for future drug discovery initiatives. Continued research into its mechanism of action and structure-activity relationships will likely yield further insights and therapeutic opportunities in the coming years.